Cas no 179055-93-7 (3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde
• CAS No: 179055-93-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 113063
• PubChem ID: 10655146
• Update Time: 2025-05-21

3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(1-methyl-1H-pyrazol-4-yl)-
• 3-(1-METHYL-1H-PYRAZOL-4-YL)BENZALDEHYDE
• 3-(1-methylpyrazol-4-yl)benzaldehyde
• AG-E-29418
• CTK4D7164
• KB-232442
• EN300-121805
• AT30374
• SCHEMBL8807378
• 179055-93-7
• Benzaldehyde, 3-(1-methyl-1H-pyrazol-4-yl)-
• AKOS010262736
• A1-32640
• MFCD08669917
• 3-(1-Methyl-1H-pyrazol-4-yl)-benzaldehyde
• DTXSID40443018
• 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde

• Inchi： 1S/C11H10N2O/c1-13-7-11(6-12-13)10-4-2-3-9(5-10)8-14/h2-8H,1H3
• InChI Key： JMMVYZMDDGBVAW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 370.0±35.0 °C at 760 mmHg
• Flash Point: 177.6±25.9 °C
• PSA: 34.89000
• LogP: 1.89960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde

Recent Advances in the Application of 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS: 179055-93-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS: 179055-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic aldehyde, characterized by the presence of a pyrazole ring, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, making it a valuable scaffold in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound as a building block to develop a series of derivatives with enhanced binding affinity and selectivity for mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The study reported that derivatives incorporating this scaffold exhibited potent inhibitory activity against EGFR T790M and L858R mutations, with IC50 values in the low nanomolar range.

In addition to its role in oncology, 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde has also been explored in the context of infectious diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its use in the development of antimicrobial agents targeting multidrug-resistant bacterial strains. The study revealed that derivatives of this compound exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Another noteworthy application of 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde is in the field of neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) investigated its potential as a precursor for the synthesis of small-molecule modulators of alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study identified several derivatives that effectively inhibited alpha-synuclein fibril formation in vitro, with one compound showing significant neuroprotective effects in a transgenic mouse model. These findings underscore the potential of this scaffold in the development of therapeutics for neurodegenerative disorders.

From a synthetic chemistry perspective, 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde has been employed in various catalytic transformations, including palladium-catalyzed cross-coupling reactions and reductive amination. A recent study in Organic Letters (2024) highlighted its use in the efficient synthesis of heterocyclic compounds via a one-pot multicomponent reaction. The researchers demonstrated that this compound could serve as a versatile electrophile in the construction of complex molecular architectures, further expanding its utility in drug discovery.

In conclusion, 3-(1-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS: 179055-93-7) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its diverse applications in oncology, infectious diseases, and neurodegenerative disorders, coupled with its synthetic versatility, make it a valuable tool for medicinal chemists. Future research is expected to explore its potential in other therapeutic areas and optimize its derivatives for clinical development.